Cas no 2098078-84-1 (3-Azido-1-(4-ethoxybenzyl)azetidine)

• Product Name: 3-Azido-1-(4-ethoxybenzyl)azetidine
• CAS No: 2098078-84-1
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 4775422
• Update Time: 2025-05-20

3-Azido-1-(4-ethoxybenzyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(4-ethoxybenzyl)azetidine
• 3-azido-1-[(4-ethoxyphenyl)methyl]azetidine
• 3-Azido-1-(4-ethoxybenzyl)azetidine

• Inchi： 1S/C12H16N4O/c1-2-17-12-5-3-10(4-6-12)7-16-8-11(9-16)14-15-13/h3-6,11H,2,7-9H2,1H3
• InChI Key： QQVAYKYYPBDFMX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CN1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 232.13241115 g/mol
• Monoisotopic Mass: 232.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.8
• Molecular Weight: 232.28

Additional information on 3-Azido-1-(4-ethoxybenzyl)azetidine

3-Azido-1-(4-ethoxybenzyl)azetidine: A Comprehensive Overview

The compound 3-Azido-1-(4-ethoxybenzyl)azetidine, with CAS No. 2098078-84-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound belongs to the class of azetidines, which are four-membered ring structures resembling pyrrolidine but with one fewer carbon atom. The presence of an azide group (-N₃) at the 3-position and a 4-ethoxybenzyl substituent at the 1-position introduces unique chemical properties and functional groups that make this molecule versatile for various applications.

Azetidines have been extensively studied due to their structural similarity to amino acids and their potential as bioactive molecules. The azide group in 3-Azido-1-(4-ethoxybenzyl)azetidine is particularly valuable in click chemistry reactions, such as the Huisgen cycloaddition, which enables the formation of stable triazole linkages. This property has made the compound a valuable building block in drug discovery and materials science.

Recent advancements in synthetic methodologies have allowed for the efficient synthesis of 3-Azido-1-(4-ethoxybenzyl)azetidine. Researchers have employed various strategies, including ring-opening reactions of aziridines and transition-metal-catalyzed coupling reactions, to construct this molecule with high precision. The use of palladium catalysts in cross-coupling reactions has been particularly effective, enabling the formation of the benzyl ether moiety with excellent regioselectivity.

The 4-ethoxybenzyl substituent in this compound plays a crucial role in modulating its pharmacokinetic properties. The ethoxy group enhances solubility and stability, making it more amenable for biological applications. Studies have shown that this substituent can influence the absorption, distribution, metabolism, and excretion (ADME) profiles of the molecule, which are critical factors in drug development.

In terms of applications, 3-Azido-1-(4-ethoxybenzyl)azetidine has been explored as a precursor for bioconjugation and as a component in advanced materials. Its azide functionality allows for seamless integration into larger molecular frameworks through click chemistry, facilitating the creation of complex structures with tailored properties. Additionally, this compound has shown promise in antiviral research, where its ability to inhibit viral replication pathways is currently under investigation.

Recent studies have also highlighted the potential of this compound in imaging agents and biosensors. The azide group can be utilized to attach fluorescent tags or other imaging moieties, enabling real-time monitoring of biological processes at the molecular level. This application underscores the importance of functional groups like azides in modern diagnostic tools.

The synthesis and characterization of 3-Azido-1-(4-ethoxybenzyl)azetidine have been documented in numerous peer-reviewed journals, showcasing its significance in contemporary chemical research. Its unique combination of structural features and functional groups positions it as a key player in diverse scientific domains.